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Compound of Interest

Compound Name: Chloroacetyl-l-alanine

CAS No.: 1190-32-5; 691-80-5

Cat. No.: B2801354 Get Quote

Technical Guide: N-Chloroacetyl-L-alanine
From Synthesis to Safety: A Comprehensive Protocol for
Research & Development
Introduction & Chemical Identity
N-Chloroacetyl-L-alanine (CAS: 691-80-5) is a critical intermediate in the resolution of amino

acids and a specialized reagent in peptide synthesis.[1] Unlike standard amino acid derivatives,

the N-chloroacetyl group serves a dual purpose: it acts as a robust protecting group that is

stable under acidic conditions yet susceptible to specific enzymatic hydrolysis (e.g., by

Aminoacylase I), making it indispensable for the production of enantiomerically pure L-alanine

from racemic mixtures.

This guide moves beyond the standard SDS, integrating safety data with practical experimental

protocols to ensure both personnel safety and experimental success.

Table 1: Physicochemical Characterization
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Property Specification

Chemical Name N-Chloroacetyl-L-alanine

CAS Number 691-80-5 (L-isomer); 1190-32-5 (DL-isomer)

Molecular Formula C₅H₈ClNO₃

Molecular Weight 165.57 g/mol

Appearance White to almost white crystalline powder

Melting Point 124.0 – 127.0 °C (Typical for DL/L forms)

Solubility Soluble in water; soluble in ethanol

pKa ~3.3 (Carboxylic acid), Amide N is non-basic

Chirality L-enantiomer (S-configuration)

Hazard Identification & Risk Assessment (GHS)
While often categorized as a standard irritant, the chloroacetyl moiety introduces specific

alkylating potential, albeit lower than that of chloroacetyl chloride. The primary risks involve

mucous membrane irritation and potential sensitization upon prolonged exposure.

GHS Classification[2][3]
Signal Word:WARNING

Hazard Statements:

H315: Causes skin irritation.[2][3][4][5]

H319: Causes serious eye irritation.[2][3][4][5]

H335: May cause respiratory irritation.[3][4][6]

Precautionary Statements (Scientific Context)
P261: Avoid breathing dust/fume.[4] Rationale: The fine crystalline powder can easily

become airborne; inhalation may trigger upper respiratory tract inflammation due to
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hydrolysis on moist mucous membranes.

P280: Wear protective gloves/eye protection.[2][3][4][5] Recommendation: Nitrile gloves

(minimum 0.11 mm thickness) provide adequate splash protection. For prolonged handling,

double-gloving is recommended due to the potential permeation of chloroacetylated

compounds.

Synthesis & Production Protocol
Expert Insight: The synthesis of N-Chloroacetyl-L-alanine typically employs a Schotten-

Baumann reaction. The critical parameter here is pH control. If the pH rises too high (>12), the

chloroacetyl group can undergo hydrolysis to glycolic acid derivatives. If too low (<8), the amine

remains protonated and unreactive.

Protocol: Schotten-Baumann N-Acylation
Reagents: L-Alanine, Chloroacetyl chloride, NaOH (4M), HCl (6M).

Dissolution: Dissolve L-alanine (1.0 eq) in 4M NaOH (1.1 eq) and cool to 0–5°C in an ice

bath.

Acylation: Add chloroacetyl chloride (1.1 eq) dropwise over 30 minutes. Simultaneously add

4M NaOH dropwise to maintain the reaction pH between 9.0 and 10.0.

Why? The low temperature prevents the hydrolysis of the acid chloride. The pH control

ensures the amine is nucleophilic without hydrolyzing the alkyl chloride.

Reaction: Stir at 0°C for 1 hour, then allow to warm to room temperature over 2 hours.

Isolation: Acidify the solution carefully with 6M HCl to pH ~2.0. The product, N-Chloroacetyl-
L-alanine, will precipitate as a white solid.

Purification: Filter the precipitate and recrystallize from water or an ethyl acetate/hexane

mixture to remove traces of chloroacetic acid.
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Start: L-Alanine + NaOH (aq)

Cool to 0-5°C
(Prevent Hydrolysis)

Simultaneous Addition:
Chloroacetyl Chloride + NaOH

(Maintain pH 9-10)

Stir 1-2h
(Schotten-Baumann)

Acidify to pH 2.0
(HCl)

Filtration & Recrystallization

Pure N-Chloroacetyl-L-alanine

Click to download full resolution via product page

Figure 1: Step-by-step Schotten-Baumann synthesis workflow emphasizing pH and

temperature control.

Handling, Storage, & Stability
Stability Profile: The compound is stable at room temperature but is hygroscopic. The N-

chloroacetyl bond is susceptible to hydrolysis in strong alkaline solutions or upon heating in

water, releasing chloroacetic acid (a toxic skin penetrant) and alanine.
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Storage Protocol:

Temperature: Store at room temperature (15–25°C).

Environment: Keep container tightly closed in a dry, well-ventilated place.

Incompatibility: Avoid strong oxidizing agents and strong bases.

Application: Enzymatic Kinetic Resolution
One of the primary uses of N-Chloroacetyl-L-alanine is in the production of pure amino acids

via Aminoacylase I (EC 3.5.1.14). This enzyme selectively hydrolyzes the L-isomer, leaving the

D-isomer intact (if starting from a racemic mixture) or removing the protecting group under mild

conditions.

Mechanism
The enzyme binds the L-enantiomer, catalyzing the attack of water on the amide carbonyl. This

releases free L-alanine and chloroacetic acid. The chloroacetyl group is preferred over the

acetyl group in some industrial processes due to the higher rate of hydrolysis and easier

separation of the byproduct.

N-Chloroacetyl-DL-alanine
(Racemic Mixture)

Aminoacylase I
(pH 7.0 - 8.0, 37°C)

Selective Hydrolysis
of L-Isomer

Mixture:
L-Alanine + Chloroacetic Acid
+ N-Chloroacetyl-D-alanine

Separation:
Ion Exchange / Crystallization

Pure L-Alanine

Pure N-Chloroacetyl-D-alanine

Click to download full resolution via product page

Figure 2: Kinetic resolution pathway separating L-Alanine from the racemic N-chloroacetyl

precursor.

Emergency Response & Waste Management
First Aid Measures
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Eye Contact: Rinse cautiously with water for at least 15 minutes.[6] Remove contact lenses if

present.[3][4] Note: The chloroacetyl group can hydrolyze to acid on the eye surface;

immediate irrigation is critical.

Skin Contact: Wash with plenty of soap and water.[4] If irritation persists (redness/blistering),

seek medical attention.

Inhalation: Remove victim to fresh air.[4][6] If breathing is difficult, oxygen may be required.

[4][6]

Waste Disposal
Do not dispose of via sink drains. The compound contains organic chlorine.[1][7][8][9]

Neutralization: Dissolve in a combustible solvent or mix with a combustible solid carrier.

Incineration: Burn in a chemical incinerator equipped with an afterburner and scrubber to

handle HCl emissions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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